Cas no 1806307-57-2 (5-Fluoro-2-methyl-4-nitrophenylacetic acid)

• Product Name: 5-Fluoro-2-methyl-4-nitrophenylacetic acid
• CAS No: 1806307-57-2
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 5007949
• Update Time: 2023-08-25

5-Fluoro-2-methyl-4-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-nitrophenylacetic acid

• Inchi： 1S/C9H8FNO4/c1-5-2-8(11(14)15)7(10)3-6(5)4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： YEDCFQQWFXQYJY-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=C(C=1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1